Cas no 1365969-81-8 (tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate
• CAS No: 1365969-81-8
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• MDL: MFCD21602187
• CID: 4591277
• PubChem ID: 56965653
• Update Time: 2025-06-11

tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(pyrimidin-2-ylamino)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(2-pyrimidinylamino)-, 1,1-dimethylethyl ester
• tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate
• DTXSID201140970
• F1901-3070
• tert-Butyl3-(pyrimidin-2-ylamino)azetidine-1-carboxylate
• 1-Boc-3-(pyrimidin-2-ylamino)azetidine
• AKOS027386536
• SB51272
• KS-7186
• 1365969-81-8

• MDL： MFCD21602187
• Inchi： 1S/C12H18N4O2/c1-12(2,3)18-11(17)16-7-9(8-16)15-10-13-5-4-6-14-10/h4-6,9H,7-8H2,1-3H3,(H,13,14,15)
• InChI Key： VFHMEWBMMDQOAT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(NC2=NC=CC=N2)C1

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 394.4±52.0 °C at 760 mmHg
• Flash Point: 192.3±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate

Introduction to Tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate (CAS No. 1365969-81-8)

Tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate, a compound with the CAS number 1365969-81-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates a tert-butyl group, a pyrimidine ring, and an azetidine moiety, which collectively contribute to its unique chemical and pharmacological properties.

The presence of the pyrimidin-2-ylamino group in the molecule suggests its utility as a building block for the synthesis of more complex pharmacophores. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis, which makes them attractive candidates for drug development. The azetidine ring, on the other hand, introduces a rigid structure that can enhance the binding affinity of the molecule to its target receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. Tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate has emerged as a promising candidate in this regard. Its unique structural features make it a versatile scaffold for designing molecules that can interact with biological targets in a highly specific manner. This has led to its exploration in various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The tert-butyl group provides stability to the molecule while allowing for further functionalization. This makes it an ideal candidate for use in multi-step synthetic routes where precise control over reaction conditions is required. The pyrimidine ring and azetidine moiety can be further modified to tailor the pharmacological properties of the final product, making this compound a valuable asset in drug discovery pipelines.

The pharmacological activity of Tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate has been extensively studied in recent years. Research has shown that derivatives of this compound exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are key players in cancer cell proliferation and survival. Additionally, it has shown promise in modulating inflammatory pathways by interacting with specific cytokine receptors.

The development of this compound also aligns with the growing trend towards personalized medicine. By understanding the structural requirements for binding to specific biological targets, researchers can design molecules that are tailored to individual patient needs. This approach has the potential to revolutionize treatment strategies by providing targeted therapies that are more effective and have fewer side effects.

In conclusion, Tert-butyl 3-[(pyrimidin-2-yl)amino]azetidine-1-carboxylate (CAS No. 1365969-81-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various disease pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.